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Compound of Interest

Compound Name: Triethoxy(2-ethylphenyl)silane

CAS No.: 1443303-61-4

Cat. No.: B14134779

Get Quote

Executive Summary
Triethoxy(2-ethylphenyl)silane (TE-2EPS) is a lipophilic, hydrolyzable organosilane

characterized by a silicon center bonded to three ethoxy groups and a bulky 2-ethylphenyl

moiety.[1] Unlike simple alkyl silanes, the ortho-ethyl substitution on the phenyl ring introduces

significant steric hindrance. This structural feature enhances the compound's hydrolytic stability

compared to its unhindered analogs (e.g., phenyltriethoxysilane), making it a critical reagent for

creating robust hydrophobic surface modifications and stable sol-gel matrices in drug delivery

systems.[1]

This guide provides a definitive protocol for solvating TE-2EPS, managing its moisture

sensitivity, and utilizing its unique steric properties in experimental workflows.[1]

Physicochemical Profile
Understanding the molecular architecture is prerequisite to predicting solubility behavior.
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Property Value / Description Implication for Solubility

Molecular Formula C₁₄H₂₄O₃Si High organic character.[1]

Molecular Weight ~268.43 g/mol
Moderate volatility; liquid at RT.

[1]

Lipophilicity (LogP) ~4.5 (Estimated)

Highly hydrophobic; excellent

solubility in non-polar solvents.

[1]

Key Functional Groups 3x Ethoxy (-OEt)
Hydrolyzable; reactive sites for

surface bonding.[1]

Steric Feature ortho-Ethyl group

Critical: Blocks nucleophilic

attack at Si, slowing hydrolysis.

[1]

Structural Visualization
The following diagram illustrates the steric protection provided by the ortho-ethyl group against

immediate hydrolysis, a key factor in solvent choice.[1]
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Figure 1: Structural schematic showing the steric shielding effect of the 2-ethyl group, which

retards water access to the silicon center.[1]

Solubility Thermodynamics & Solvent
Compatibility[1]
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TE-2EPS follows the "Like Dissolves Like" principle. Its high lipophilicity (driven by the

ethylphenyl group) makes it miscible with non-polar and moderately polar organic solvents.

However, the reactivity of the ethoxy groups necessitates a strict classification of solvents

based on protic vs. aprotic nature and water content.

Solvent Compatibility Matrix
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Solvent Class Suitability
Recommended
Solvents

Technical Notes

Aromatic

Hydrocarbons
Excellent

Toluene, Xylene,

Benzene

Preferred. High

solubility; azeotropic

removal of water is

possible.[1] Ideal for

surface modification

reactions.

Chlorinated Solvents Excellent
Dichloromethane

(DCM), Chloroform

Good solubility.[1]

Useful for low-

temperature

applications. Ensure

solvents are acid-free

to prevent catalysis.

Aliphatic

Hydrocarbons
Good

Hexane, Heptane,

Cyclohexane

Miscible.[1] Often

used for precipitation

or washing steps in

synthesis.[1]

Ethers Good
THF, Diethyl Ether,

1,4-Dioxane

Must be anhydrous.

Peroxides in aged

ethers can trigger

oxidative degradation.

[1]

Alcohols Conditional
Ethanol, Isopropanol,

Methanol

Risk of

Transesterification.

Only use if the alkoxy

group matches the

solvent (Ethanol) or if

hydrolysis is the

intended next step.

Polar Aprotic Moderate DMF, DMSO,

Acetonitrile

Soluble, but

hygroscopic nature of

these solvents poses
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a hydrolysis risk.[1]

Use molecular sieves.

Water / Aqueous Incompatible
Water, Aqueous

Buffers

Insoluble. Will form an

emulsion and slowly

hydrolyze to form

silanols and eventual

siloxane aggregates.

[1]

Reactivity & Stability: The Hydrolysis Factor[2]
While TE-2EPS is soluble in organic solvents, its stability is defined by moisture.[1] In the

presence of water (even atmospheric humidity), the ethoxy groups undergo hydrolysis.

Mechanism:

Hydrolysis:

[1]

Condensation:

The "Ortho" Advantage: The 2-ethyl substituent provides a kinetic barrier. Experimental

observations in analogous systems suggest that ortho-substituted phenylsilanes hydrolyze

significantly slower than unsubstituted phenylsilanes [1]. This allows for longer pot-life in

formulation but requires more aggressive catalysis (acid/base) to initiate curing when desired.

Decision Workflow for Solvent Selection
Use the following logic to select the appropriate solvent system for your application.
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Select Solvent for TE-2EPS

What is the goal?

Storage / Stable Solution

Preserve Structure

Surface Modification / Coating

Grafting
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+ Acid Catalyst (pH 4-5)

CRITICAL: Avoid moisture
to prevent gelation
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Figure 2: Decision tree for solvent selection based on experimental intent.

Experimental Protocols
Protocol A: Preparation of Stable Anhydrous Stock
Solution
Objective: Create a 100 mM stock solution of TE-2EPS in Toluene for long-term use. Pre-

requisites: Schlenk line or Glovebox, Anhydrous Toluene (<50 ppm H₂O), Molecular Sieves (3Å

or 4Å).[1]

Glassware Preparation: Flame-dry a 50 mL Schlenk flask and cool under a stream of dry

Nitrogen (N₂) or Argon.
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Solvent Preparation: Dry Toluene over activated molecular sieves for 24 hours or dispense

from a Solvent Purification System (SPS).[1]

Weighing:

Calculate mass required:

.

Weigh 2.68 g of TE-2EPS into a syringe (if liquid) or weighing boat (if solid/viscous) under

inert atmosphere.

Dissolution:

Add anhydrous Toluene to the flask.

Inject/Add TE-2EPS.[1]

Stir magnetically for 5 minutes. The solution should be clear and colorless.

Storage: Seal with a greased glass stopper or high-quality septum. Store at 4°C.

Self-Validation Check: If the solution turns cloudy or precipitates white solids over time,

moisture ingress has occurred (formation of silsesquioxanes).

Protocol B: Surface Modification (Silanization)
Objective: Hydrophobize a silica surface (e.g., glass slide or silica particles).[1]

Activation: Clean silica substrate with Piranha solution (3:1 H₂SO₄:H₂O₂) to maximize

surface -OH groups.[1] Caution: Piranha is explosive with organics.

Reaction Mix: Prepare a 2% (v/v) solution of TE-2EPS in Toluene.

Catalysis: Add 1% (v/v) Triethylamine (base catalyst) or Acetic Acid (acid catalyst).[1] Note:

Due to steric hindrance, uncatalyzed reaction will be extremely slow.[1]

Incubation: Reflux the substrate in the solution at 80-110°C for 4-12 hours.
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Washing: Rinse sequentially with Toluene, Ethanol, and then cure in an oven at 110°C for 1

hour to finalize covalent bonding.

Applications in Drug Development
HPLC Stationary Phases: The ortho-ethylphenyl group provides unique selectivity for

separating aromatic isomers (e.g., positional isomers of drug metabolites) due to

-

interactions combined with steric shape selectivity [2].[1]

Controlled Release Matrices: When co-condensed into sol-gel materials, the bulky

ethylphenyl group disrupts the silica network, creating larger pore volumes and modulating

the release rate of encapsulated hydrophobic drugs.

Hydrophobic Coatings: Used to passivate medical devices or glass vials to prevent protein

adsorption or drug loss to container walls.[1]
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Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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